Cas no 1805328-66-8 (Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1805328-66-8
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4848977
• Update Time: 2025-06-13

Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C10H11F2NO3/c1-15-7(14)5-6-3-4-13-8(10(11)12)9(6)16-2/h3-4,10H,5H2,1-2H3
• InChI Key： NVLYGHGSXYVWEU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate

Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1805328-66-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate, identified by its CAS number 1805328-66-8, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of bioactive molecules. The structural motif, featuring a pyridine core substituted with a difluoromethyl group and a methoxy moiety, endows it with unique electronic and steric properties that are highly valuable in medicinal chemistry.

The difluoromethyl group is particularly noteworthy in this context, as it is frequently employed in drug design to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Recent studies have highlighted the role of such groups in the development of next-generation therapeutics, including antiviral and anticancer agents. For instance, derivatives of pyridine containing difluoromethyl substituents have been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making them promising candidates for further optimization.

In parallel, the presence of a methoxy group at the 3-position of the pyridine ring introduces additional functionality that can be leveraged for selective modifications. This structural feature allows for further derivatization through nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. Such transformations are pivotal in the development of novel pharmaceuticals, where precise control over regiochemistry and reactivity is essential.

The acetate ester functionality at the 4-position serves as a versatile handle for subsequent chemical manipulation. It can be readily hydrolyzed to yield a carboxylic acid or converted into other esters or amides, depending on the synthetic needs. This adaptability makes Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate a valuable building block for medicinal chemists seeking to explore new chemical space.

The synthesis of Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation followed by protection-deprotection strategies to install the desired substituents at specific positions. The introduction of the difluoromethyl group can be achieved through fluorination reactions, which may employ reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These reactions require careful optimization to ensure high selectivity and yield.

The latest advancements in synthetic methodologies have further refined the preparation of this compound. For example, transition-metal-catalyzed C-H activation has emerged as a powerful tool for introducing functional groups into pyridine rings with greater efficiency and fewer byproducts compared to traditional approaches. Such innovations not only streamline the synthetic route but also reduce costs associated with purification and waste management.

Beyond its synthetic utility, Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate has been explored in several preclinical studies as a precursor for potential drug candidates. Its structural features make it an attractive scaffold for designing molecules with enhanced pharmacological properties. Researchers have investigated its derivatives as kinase inhibitors, GPCR (G-protein coupled receptor) modulators, and antiviral agents, among others. The outcomes of these studies underscore the importance of this compound in advancing drug discovery efforts.

The growing interest in fluorinated heterocycles underscores their significance in modern pharmacology. The ability to precisely control fluorination patterns has led to the development of drugs with improved efficacy and reduced side effects. Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate, with its well-defined structure and reactivity profile, continues to play a pivotal role in this field.

In conclusion, Methyl 2-(difluoromethyl)-3-methoxypyridine-4-acetate(CAS No. 1805328-66-8) is a cornerstone intermediate in pharmaceutical synthesis, offering unparalleled flexibility for constructing bioactive molecules. Its unique structural attributes and synthetic accessibility make it indispensable for researchers striving to develop innovative therapeutic agents that meet contemporary healthcare demands.